1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine

• Molecular Formula: C12H20N2S
• Molecular Weight: 224.37 g/mol
• IUPAC Name: 1-[1-(thiophen-3-ylmethyl)piperidin-3-yl]ethanamine
• InChI: InChI=1S/C12H20N2S/c1-10(13)12-3-2-5-14(8-12)7-11-4-6-15-9-11/h4,6,9-10,12H,2-3,5,7-8,13H2,1H3
• InChI Key: ACIPRISQWRHXBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCN(C1)CC2=CSC=C2)N

Description

1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine ( 1341287-89-5) is a high-purity chemical compound supplied for research and development purposes . This amine-derivative compound has a molecular formula of C12H20N2S and a molecular weight of 224.37 g/mol . It is characterized by its piperidine ring substituted with an ethanamine group and a thiophen-3-ylmethyl moiety, which may be of significant interest in medicinal chemistry and drug discovery research for the synthesis of novel pharmacologically active molecules . The compound is typically provided with a purity of 95% . Researchers should handle this material with appropriate care. It may be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation . Please consult the Safety Data Sheet (SDS) prior to use. This product is intended for research use only and is not intended for diagnostic or therapeutic use in humans or animals .

Preparation Methods

Direct Alkylation of Piperidine Derivatives

A common route involves the alkylation of a piperidine derivative with a thiophen-3-ylmethyl halide or related electrophile. This approach is favored for its straightforwardness and high regioselectivity.

Methodology:

• Starting Material: 3-Piperidinone or 3-piperidinamine derivatives.
• Electrophile: Thiophen-3-ylmethyl chloride or bromide, synthesized via chloromethylation or bromomethylation of thiophene-3-carboxaldehyde or thiophene-3-methanol derivatives.
• Reaction Conditions: Nucleophilic substitution facilitated by a base such as potassium carbonate or sodium hydride in polar aprotic solvents like acetonitrile or dimethylformamide (DMF).

Reaction Scheme:

Piperidine derivative + Thiophen-3-ylmethyl halide → Alkylated piperidine intermediate

Key Notes:

• The reaction typically proceeds at room temperature or under gentle heating (around 50°C).
• Protecting groups may be employed on nitrogen to prevent over-alkylation.
• Post-reaction, deprotection yields the free amine.

Reductive Amination of Ketone Precursors

Another prominent method involves the reductive amination of a ketone or aldehyde precursor with a primary amine, followed by functionalization to introduce the thiophen-3-ylmethyl group.

Methodology:

• Step 1: Synthesis of 3-piperidinone or 3-piperidinamine.
• Step 2: Condensation with thiophen-3-carboxaldehyde or thiophen-3-ylmethyl aldehyde.
• Step 3: Reduction of the imine intermediate using sodium cyanoborohydride or catalytic hydrogenation.

Reaction Scheme:

Piperidinone + Thiophen-3-carboxaldehyde → Imine intermediate
Imine + Reducing agent → 1-(1-(thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine

Notes:

• Use of mild reducing agents prevents over-reduction.
• The process allows for stereoselective synthesis if chiral auxiliaries are employed.

Multicomponent Reactions (MCRs)

Recent advances include multicomponent reactions that combine piperidine, thiophene derivatives, and aminoalkyl groups in a single step, increasing efficiency.

Methodology:

• Reactants: 3-Piperidinone, thiophen-3-ylmethylamine or thiophen-3-ylmethyl halides, and ethylamine or related amines.
• Conditions: Catalytic acids or bases under reflux in solvents like ethanol or acetonitrile.

Advantages:

• High atom economy.
• Reduced number of purification steps.
• Potential for diversity-oriented synthesis.

Key Considerations and Optimization

Aspect	Details
Yield Optimization	Use of excess electrophile or nucleophile; temperature control; phase transfer catalysis.
Selectivity	Protecting groups on nitrogen; regioselective halogenation of thiophene.
Purification	Chromatography (flash, preparative HPLC); recrystallization.
Characterization	NMR, IR, MS to confirm structure and purity (>95%).

Summary of Literature Findings

• The synthesis typically begins with the preparation of thiophen-3-ylmethyl halides or aldehydes.
• Alkylation of piperidine derivatives via nucleophilic substitution remains the most straightforward approach.
• Reductive amination offers an alternative route with high regioselectivity.
• Multicomponent reactions are emerging as efficient, versatile methods for complex amine synthesis.

Chemical Reactions Analysis

1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using hydrogenation or metal hydrides, resulting in the formation of reduced thiophene derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the piperidine ring or the thiophene moiety.

Common reagents used in these reactions include oxidizing agents (e.g., KMnO4), reducing agents (e.g., NaBH4), and nucleophiles (e.g., alkyl halides). The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for targeting neurological disorders.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules, facilitating the development of new synthetic methodologies.

Biological Studies: Researchers investigate its interactions with biological targets to understand its potential therapeutic effects and toxicity profiles.

Industrial Applications: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine involves its interaction with molecular targets such as enzymes or receptors. The thiophene and piperidine moieties contribute to its binding affinity and specificity. The compound may modulate biological pathways by inhibiting or activating specific targets, leading to desired therapeutic effects.

Comparison with Similar Compounds

3-(5-(Piperidin-1-ylmethyl)thiophen-3-yl)prop-2-yn-1-amine

• Molecular Formula : C₁₂H₁₅N₃S
• Molecular Weight : ~233.3 g/mol
• Key Differences :
  • Replaces the ethanamine group with a propynylamine (-CH₂C≡CHNH₂) chain.
  • The triple bond in the propynyl group alters electronic properties and reactivity compared to the saturated ethanamine chain .

Piperidine Derivatives with Varied Substituents

1-[1-(2-Methoxyethyl)piperidin-3-yl]ethan-1-amine dihydrochloride

• Molecular Formula (Free Base) : C₉H₁₉N₂O
• Molecular Weight : 171.3 g/mol
• Key Differences :
  • Substitutes the thiophen-3-ylmethyl group with a 2-methoxyethyl (-CH₂CH₂OCH₃) side chain.
  • The ether group enhances hydrophilicity, contrasting with the lipophilic thiophene .
• Applications : Used as a building block in drug discovery due to its polar substituents.

2-(3,3-Dimethylpiperidin-1-yl)ethan-1-amine

• Molecular Formula : C₉H₂₀N₂
• Molecular Weight : 156.27 g/mol
• Key Differences: Features 3,3-dimethylpiperidine instead of thiophene-substituted piperidine.

Ethanamine Derivatives with Aromatic Substituents

1-(4-Halophenyl)ethan-1-amine (F-MBA, Cl-MBA, Br-MBA, I-MBA)

• General Formula : C₈H₁₀XN (X = F, Cl, Br, I)
• Key Differences :
  • Replaces the piperidine-thiophene scaffold with a halogenated aryl group .
  • Examples: 1-(4-Fluorophenyl)ethan-1-amine (F-MBA) has applications in 2D perovskite materials for X-ray detection due to halogen interactions .
• Applications: Material science (e.g., stabilizing inorganic layers via halogen bonding).

1-(1H-Pyrrol-2-yl)ethan-1-amine

• Molecular Formula : C₆H₁₀N₂
• Molecular Weight : 110.16 g/mol
• Key Differences :
  • Contains a pyrrole ring instead of piperidine-thiophene.
  • The aromatic nitrogen in pyrrole alters electronic properties compared to sulfur in thiophene .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes	Reference
1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine	C₁₂H₁₈N₂S	224.37	Thiophen-3-ylmethyl, ethanamine	Discontinued; potential drug scaffold
3-(5-(Piperidin-1-ylmethyl)thiophen-3-yl)prop-2-yn-1-amine	C₁₂H₁₅N₃S	~233.3	Propynylamine, thiophene-piperidine	Synthetic intermediate
1-[1-(2-Methoxyethyl)piperidin-3-yl]ethan-1-amine dihydrochloride	C₉H₁₉N₂O	171.3 (free base)	2-Methoxyethyl	Drug discovery building block
1-(4-Fluorophenyl)ethan-1-amine (F-MBA)	C₈H₁₀FN	139.17	4-Fluorophenyl	2D perovskite materials
2-(3,3-Dimethylpiperidin-1-yl)ethan-1-amine	C₉H₂₀N₂	156.27	3,3-Dimethylpiperidine	Liquid form; storage at room temperature

Key Findings and Implications

• Structural Flexibility : The piperidine-thiophene core allows diverse substitutions (e.g., ethanamine, propynylamine, methoxyethyl), enabling tailored electronic and steric properties.
• Applications : While 1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine is discontinued, its analogues have demonstrated utility in drug discovery (piperidine derivatives) and materials science (halogenated ethanamines).

Biological Activity

1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine, also known by its hydrochloride form (CAS No. 1803601-92-4), is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to explore the compound's biological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

The molecular formula of 1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine is C12H21ClN2S, with a molecular weight of approximately 260.82 g/mol. The compound exhibits a unique structure that contributes to its biological activity, particularly in neuropharmacology.

Research indicates that this compound may interact with various neurotransmitter systems, particularly the dopaminergic system. Its structural similarities to known dopamine receptor ligands suggest potential agonistic or antagonistic effects at dopamine receptors, specifically D2 and D3 subtypes.

Dopamine Receptor Interaction

Studies have shown that related compounds have demonstrated selective agonist activity at the D3 dopamine receptor, which is implicated in various neurological and psychiatric disorders. For instance, a related compound was found to promote β-arrestin translocation and G protein activation in D3R-mediated assays, indicating a robust interaction with this receptor type .

Biological Activity

The biological activity of 1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine can be summarized as follows:

Activity	Description
Dopamine Receptor	Potential agonistic effects at D3R; weak antagonist at D2R .
Neuropharmacology	May influence mood and behavior through dopaminergic modulation .
Cytotoxicity	Preliminary studies indicate low cytotoxicity against various cell lines .

Study 1: Neuropharmacological Evaluation

In a recent study, researchers synthesized several analogs of compounds related to 1-(1-(Thiophen-3-ylmethyl)piperidin-3-yl)ethan-1-amine to evaluate their effects on dopamine receptors. The findings indicated that modifications to the piperidine core significantly influenced receptor selectivity and potency .

Study 2: Structure-Activity Relationship (SAR)

A detailed SAR analysis revealed that specific substitutions on the thiophene ring enhanced binding affinity for D3 receptors while minimizing activity at D2 receptors. This selectivity is crucial for developing treatments for conditions like schizophrenia and Parkinson's disease, where D2 receptor antagonism can lead to adverse effects .